Cas no 1172395-61-7 (1-tert-butyl-4-methyl-6-(prop-2-en-1-yl)-1H,6H,7H-pyrazolo3,4-dpyridazin-7-one)

1-tert-butyl-4-methyl-6-(prop-2-en-1-yl)-1H,6H,7H-pyrazolo3,4-dpyridazin-7-one structure
1172395-61-7 structure
Product Name:1-tert-butyl-4-methyl-6-(prop-2-en-1-yl)-1H,6H,7H-pyrazolo3,4-dpyridazin-7-one
CAS No:1172395-61-7
MF:C13H18N4O
MW:246.308222293854
CID:6061774
PubChem ID:44036867
Update Time:2024-01-16

1-tert-butyl-4-methyl-6-(prop-2-en-1-yl)-1H,6H,7H-pyrazolo3,4-dpyridazin-7-one Chemical and Physical Properties

Names and Identifiers

    • 1-tert-butyl-4-methyl-6-(prop-2-en-1-yl)-1H,6H,7H-pyrazolo3,4-dpyridazin-7-one
    • 7H-Pyrazolo[3,4-d]pyridazin-7-one, 1-(1,1-dimethylethyl)-1,6-dihydro-4-methyl-6-(2-propen-1-yl)-
    • 1-tert-butyl-4-methyl-6-(prop-2-en-1-yl)-1H,6H,7H-pyrazolo[3,4-d]pyridazin-7-one
    • AKOS024650001
    • 6-allyl-1-(tert-butyl)-4-methyl-1H-pyrazolo[3,4-d]pyridazin-7(6H)-one
    • 1-tert-butyl-4-methyl-6-prop-2-enylpyrazolo[3,4-d]pyridazin-7-one
    • F2459-2058
    • 1172395-61-7
    • Inchi： 1S/C13H18N4O/c1-6-7-16-12(18)11-10(9(2)15-16)8-14-17(11)13(3,4)5/h6,8H,1,7H2,2-5H3
    • InChI Key： BBJHOTWKPMFHRW-UHFFFAOYSA-N
    • SMILES： C1(=O)N(CC=C)N=C(C)C2C=NN(C(C)(C)C)C1=2

Computed Properties

  • Exact Mass: 246.14806121g/mol
  • Monoisotopic Mass: 246.14806121g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 396
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 50.5Ų

Experimental Properties

  • Density: 1.14±0.1 g/cm3(Predicted)
  • Boiling Point: 385.3±44.0 °C(Predicted)
  • pka: 0.38±0.20(Predicted)

1-tert-butyl-4-methyl-6-(prop-2-en-1-yl)-1H,6H,7H-pyrazolo3,4-dpyridazin-7-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2459-2058-2μmol
1-tert-butyl-4-methyl-6-(prop-2-en-1-yl)-1H,6H,7H-pyrazolo[3,4-d]pyridazin-7-one
 1172395-61-7 90%+
2μl
 $85.5 2023-05-16
Life Chemicals
F2459-2058-5μmol
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 1172395-61-7 90%+
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F2459-2058-1mg
1-tert-butyl-4-methyl-6-(prop-2-en-1-yl)-1H,6H,7H-pyrazolo[3,4-d]pyridazin-7-one
 1172395-61-7 90%+
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Life Chemicals
F2459-2058-2mg
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Life Chemicals
F2459-2058-3mg
1-tert-butyl-4-methyl-6-(prop-2-en-1-yl)-1H,6H,7H-pyrazolo[3,4-d]pyridazin-7-one
 1172395-61-7 90%+
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 $94.5 2023-05-16
Life Chemicals
F2459-2058-4mg
1-tert-butyl-4-methyl-6-(prop-2-en-1-yl)-1H,6H,7H-pyrazolo[3,4-d]pyridazin-7-one
 1172395-61-7 90%+
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 $99.0 2023-05-16
Life Chemicals
F2459-2058-5mg
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 $103.5 2023-05-16

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